Cas no 213546-79-3 (Acetic acid, methoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexylester)

• Product Name: Acetic acid, methoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexylester
• CAS No: 213546-79-3
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 1400875
• PubChem ID: 12039988
• Update Time: 2025-04-20

Acetic acid, methoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexylester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, methoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexylester
• 213546-79-3
• (1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl 2-methoxyacetate
• DTXSID901172156
• SCHEMBL4752249

• Inchi： 1S/C13H24O3/c1-9(2)11-6-5-10(3)7-12(11)16-13(14)8-15-4/h9-12H,5-8H2,1-4H3/t10-,11+,12-/m1/s1
• InChI Key： YUSYUWOMPYRVGF-GRYCIOLGSA-N
• SMILES： O(C(COC)=O)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53